Cas no 2413905-15-2 (tert-butyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate)

• Product Name: tert-butyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate
• CAS No: 2413905-15-2
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• CID: 5674899
• PubChem ID: 165768560
• Update Time: 2025-08-04

tert-butyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666106
• tert-butyl N-[(1r,3s)-3-[(3-fluorophenyl)methyl]-3-hydroxycyclobutyl]carbamate
• 2413905-15-2
• tert-butyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate

• Inchi： 1S/C16H22FNO3/c1-15(2,3)21-14(19)18-13-9-16(20,10-13)8-11-5-4-6-12(17)7-11/h4-7,13,20H,8-10H2,1-3H3,(H,18,19)
• InChI Key： LSFZNBOYHXPRGB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC1(CC(C1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 295.15837173g/mol
• Monoisotopic Mass: 295.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate

tert-butyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate: A Comprehensive Overview

The compound with CAS No. 2413905-15-2, known as tert-butyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its intricate stereochemistry and potential applications in drug development.

The molecular structure of this compound is characterized by a cyclobutane ring system, which is a four-membered ring with significant ring strain. This strain contributes to the compound's reactivity and makes it an interesting subject for studying strained ring systems in organic chemistry. The presence of a fluorophenyl group at the 3-position of the cyclobutane ring introduces electronic effects that can influence the compound's stability and reactivity. Additionally, the hydroxyl group at the same position adds hydrophilic character to the molecule, potentially enhancing its solubility in polar solvents.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, cyclizations, and stereochemical manipulations. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, which is crucial for its application in chiral drug discovery. The use of transition metal catalysts and chiral ligands has significantly improved the efficiency and selectivity of these reactions.

In terms of applications, this compound has shown promise in various areas. In medicinal chemistry, it serves as a valuable building block for constructing complex molecules with potential pharmacological activities. Its ability to form stable amide bonds makes it suitable for peptide synthesis and drug delivery systems. Furthermore, the fluorophenyl group can act as a bioisostere in drug design, offering opportunities for optimizing pharmacokinetic properties such as absorption and metabolism.

Recent studies have explored the use of this compound in materials science, particularly in the development of novel polymers and nanomaterials. The cyclobutane ring system provides mechanical strength and rigidity to polymer backbones, while the hydroxyl group can participate in hydrogen bonding, enhancing intermolecular interactions. These properties make this compound a candidate for high-performance materials used in electronics and biomedical devices.

The stereochemistry of this compound plays a pivotal role in its functionality. The (1r,3s) configuration dictates the spatial arrangement of substituents around the cyclobutane ring, influencing both physical and chemical properties. Researchers have employed advanced spectroscopic techniques such as NMR and X-ray crystallography to elucidate the exact stereochemical arrangement, ensuring accurate modeling and prediction of molecular behavior.

In conclusion, tert-butyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate (CAS No. 2413905-15-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.